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Compound of Interest

Compound Name: 2,6-Di-tert-butyl-4-methylpyridine

Cat. No.: B104953 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,6-Di-tert-butyl-4-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of 2,6-
di-tert-butyl-4-methylpyridine, a sterically hindered, non-nucleophilic base widely utilized in

organic synthesis.

Core Physical and Chemical Properties
2,6-Di-tert-butyl-4-methylpyridine, also known as DTBMP, is a white to light brown solid at

room temperature.[1] Its sterically hindered nature makes it an effective proton scavenger that

does not readily coordinate with Lewis acids, a property that is leveraged in various chemical

transformations.

Quantitative Physical Properties
The key physical properties of 2,6-di-tert-butyl-4-methylpyridine are summarized in the table

below for easy reference and comparison.
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Property Value Source

Molecular Formula C₁₄H₂₃N [2][3]

Molecular Weight 205.34 g/mol [1][3]

Melting Point 33-36 °C [4]

Boiling Point 233 °C (at 760 Torr) [4]

148-153 °C (at 95 Torr) [5]

Density 0.9 ± 0.1 g/cm³ [5]

Refractive Index (n20/D) 1.4763 [4]

Vapor Pressure 0.087 Torr at 25 °C [6]

pKa (in 50% EtOH) 4.41 [6]

Solubility

Sparingly soluble in water.

Soluble in ethanol, acetic acid,

and diethyl ether.[4][7][8]

Experimental Protocols
While specific, detailed experimental protocols for the determination of each physical property

of 2,6-di-tert-butyl-4-methylpyridine are not readily available in the searched literature,

general methodologies for determining these properties for organic compounds are well-

established. Below are generalized protocols that would be applicable.

Determination of Melting Point
A standard method for determining the melting point of a solid organic compound like 2,6-di-
tert-butyl-4-methylpyridine involves using a melting point apparatus.

Methodology:

A small, dry sample of 2,6-di-tert-butyl-4-methylpyridine is finely powdered and packed

into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in a melting point apparatus.
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The sample is heated at a steady rate.

The temperature at which the substance first begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting point range. For a pure substance,

this range is typically narrow.

Determination of Boiling Point
The boiling point can be determined by distillation.

Methodology:

A sample of 2,6-di-tert-butyl-4-methylpyridine is placed in a distillation flask.

The flask is heated, and the vapor is allowed to rise and come into contact with a

thermometer.

The temperature at which the vapor and liquid are in equilibrium is recorded as the boiling

point. For distillations under reduced pressure, a nomograph can be used to correct the

boiling point to atmospheric pressure.

Determination of Solubility
The solubility of 2,6-di-tert-butyl-4-methylpyridine in various solvents can be determined

qualitatively.

Methodology:

A small, measured amount of 2,6-di-tert-butyl-4-methylpyridine is added to a test tube

containing a measured volume of the solvent (e.g., water, ethanol, diethyl ether).

The mixture is agitated at a constant temperature.

Observations are made to determine if the solid dissolves completely, partially, or not at all.

For quantitative solubility, analysis of the saturated solution would be required.
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Key Synthetic Application: Synthesis of Vinyl
Triflates
A significant application of 2,6-di-tert-butyl-4-methylpyridine is in the synthesis of vinyl

triflates from ketones, where it acts as a non-nucleophilic base to trap the enolate formed.

Experimental Workflow for Vinyl Triflate Synthesis
The following diagram illustrates a typical workflow for the synthesis of a vinyl triflate from a

ketone using 2,6-di-tert-butyl-4-methylpyridine and trifluoromethanesulfonic anhydride.

Start
Ketone +

2,6-Di-tert-butyl-4-methylpyridine
in Dichloromethane

Add Trifluoromethanesulfonic
Anhydride (Tf2O) Stir at Room Temperature Aqueous Workup Extract with Ether Purify by Chromatography Vinyl Triflate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of vinyl triflates.

Logical Relationship in Vinyl Triflate Synthesis
The role of 2,6-di-tert-butyl-4-methylpyridine in this reaction is to selectively react with the

proton generated during the enolization of the ketone, without interfering with the electrophilic

triflating agent. This is due to its steric bulk, which prevents it from acting as a nucleophile.
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Caption: Role of DTBMP in vinyl triflate synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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